Cas no 23973-65-1 (Phosphonic acid, [(2-cyanophenyl)methyl]-, diethyl ester)

• Product Name: Phosphonic acid, [(2-cyanophenyl)methyl]-, diethyl ester
• CAS No: 23973-65-1
• MF: C₁₂H₁₆NO₃P
• MW: 253.234104156494
• CID: 238620
• PubChem ID: 13591598
• Update Time: 2025-04-19

Phosphonic acid, [(2-cyanophenyl)methyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, [(2-cyanophenyl)methyl]-, diethyl ester
• 2-(diethylphosphonomethyl)benzonitrile
• 2-Cyan-benzylphosphonsaeure-diaethylester
• 2-cyano-benzylphosphonic acid diethyl ester
• 2-diethylphosphonomethylbenzonitrile
• AG-E-70623
• AGN-PC-00N7DP
• CTK0J5318
• diethyl (2-cyanobenzyl)phosphonate
• diethyl (2-cyanophenyl)methylphosphonate
• diethyl 2-cyanobenzylphosphonate
• SCHEMBL8611627
• 23973-65-1
• MFCD27947889
• 2-(diethoxyphosphorylmethyl)benzonitrile
• diethyl o-cyanobenzyl-phosphonate
• DTXSID00544550
• Diethyl [(2-cyanophenyl)methyl]phosphonate
• SY309676

• Inchi： 1S/C12H16NO3P/c1-3-15-17(14,16-4-2)10-12-8-6-5-7-11(12)9-13/h5-8H,3-4,10H2,1-2H3
• InChI Key： YDFXKRLGZYFXOE-UHFFFAOYSA-N
• SMILES： P(CC1C=CC=CC=1C#N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 253.08688
• Monoisotopic Mass: 253.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• PSA: 59.32